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Compound of Interest

Compound Name:
Methyl 3,4,5-trimethoxybenzoate-

d9

Cat. No.: B15554799

Get Quote

For Immediate Release

This application note provides a comprehensive protocol for the simultaneous quantification of

the antibacterial agent trimethoprim and its major metabolites in human plasma using Ultra-

Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) with an

internal standard. This method is designed for researchers, scientists, and drug development

professionals engaged in pharmacokinetic studies, metabolic profiling, and clinical monitoring

of trimethoprim.

Introduction
Trimethoprim is a synthetic antibiotic that functions by inhibiting dihydrofolate reductase, a

critical enzyme in the bacterial synthesis of tetrahydrofolic acid.[1] This inhibition disrupts the

production of DNA and essential proteins, leading to a bacteriostatic effect. The metabolism of

trimethoprim occurs primarily in the liver, yielding several metabolites, most notably 3'- and 4'-

desmethyltrimethoprim, as well as 1-N-oxide and 3-N-oxide derivatives.[1] Understanding the

metabolic profile of trimethoprim is crucial for evaluating its efficacy, potential drug interactions,

and overall disposition in the body.
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This document outlines a robust and sensitive UPLC-MS/MS method for the accurate

measurement of trimethoprim and its key metabolites, employing trimethoprim-d9 as an internal

standard to ensure high precision and accuracy.

Experimental Protocols
Materials and Reagents

Trimethoprim, 3'-desmethyltrimethoprim, 4'-desmethyltrimethoprim, 1-N-oxide-trimethoprim,

and 3-N-oxide-trimethoprim analytical standards

Trimethoprim-d9 (Internal Standard)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Human plasma (sourced from a certified vendor)

Deionized water

Sample Preparation
A protein precipitation method is utilized for the extraction of trimethoprim and its metabolites

from human plasma.[1]

To 50 µL of human plasma in a microcentrifuge tube, add 200 µL of ice-cold methanol

containing the internal standard, trimethoprim-d9.[1]

Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.[1]

Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.[1]

Carefully transfer the supernatant to a new tube.

Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.[1]
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Reconstitute the dried residue in 100 µL of the initial mobile phase (99% Mobile Phase A: 1%

Mobile Phase B).[1]

Vortex for 30 seconds to ensure complete dissolution and transfer the solution to a UPLC

vial for analysis.[1]

UPLC-MS/MS Conditions
Chromatographic separation is performed using a Waters ACQUITY UPLC system, and

detection is achieved with a triple quadrupole mass spectrometer operating in Multiple

Reaction Monitoring (MRM) and positive electrospray ionization (ESI+) mode.[1]

UPLC Parameters:

Parameter Value

Column
Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1

x 100 mm[1]

Mobile Phase A 0.1% Formic Acid in Water[1]

Mobile Phase B 0.1% Formic Acid in Acetonitrile[1]

Flow Rate 0.4 mL/min[1]

Column Temperature 40°C[1]

Injection Volume 5 µL[1]

UPLC Gradient Program:
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Time (min) % Mobile Phase A % Mobile Phase B

0.0 99.0 1.0[1]

1.0 99.0 1.0[1]

8.0 50.0 50.0[1]

8.1 5.0 95.0[1]

9.0 5.0 95.0[1]

9.1 99.0 1.0[1]

10.0 99.0 1.0[1]

MS/MS Parameters:

Parameter Value

Ionization Mode Electrospray Ionization (ESI), Positive[1]

Capillary Voltage 3.0 kV[1]

Source Temperature 150°C[1]

Desolvation Temperature 400°C[1]

Desolvation Gas Flow 800 L/hr[1]

Cone Gas Flow 50 L/hr[1]

Collision Gas Argon[1]

Data Presentation
The quantitative performance of this UPLC-MS/MS method is summarized in the following

tables.

Table 1: MRM Transitions and Compound-Dependent Parameters
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Analyte
Precursor Ion
(m/z)

Product Ion
(m/z)

Cone Voltage
(V)

Collision
Energy (eV)

Trimethoprim 291.1 230.1 35 25[1][2]

3'-desmethyl-

TMP
277.1 216.1 35 28[1]

4'-desmethyl-

TMP
277.1 246.1 35 22[1]

1-N-oxide-TMP 307.1 290.1 40 20[1]

3-N-oxide-TMP 307.1 246.1 40 25[1]

Trimethoprim-d9

(IS)
300.1 239.1 35 25

Table 2: Linearity and Sensitivity

Analyte
Linearity Range
(ng/mL)

R² LLOQ (ng/mL)

Trimethoprim 1 - 1000 >0.995 1.0[1]

3'-desmethyl-TMP 2.5 - 500 >0.99 2.5[1]

4'-desmethyl-TMP 2.5 - 500 >0.99 2.5

1-N-oxide-TMP 5.0 - 500 >0.99 5.0

3-N-oxide-TMP 5.0 - 500 >0.99 5.0

Table 3: Accuracy and Precision
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Analyte
Concentration
(ng/mL)

Accuracy (%) Precision (%RSD)

Trimethoprim 3.0 98.5 4.2[1]

100 101.2 3.1[1]

800 99.8 2.5[1]

3'-desmethyl-TMP 7.5 97.9 5.1[1]

100 102.5 3.8[1]

400 100.3 2.9[1]

4'-desmethyl-TMP 7.5 103.1 4.5

100 98.8 3.2

400 101.5 2.7

1-N-oxide-TMP 15.0 96.5 6.2

150 103.0 4.1

400 99.2 3.5

3-N-oxide-TMP 15.0 101.8 5.8

150 97.5 4.3

400 102.1 3.9

Table 4: Recovery and Matrix Effect
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Analyte Recovery (%) Matrix Effect (%)

Trimethoprim 95.2 98.7

3'-desmethyl-TMP 92.8 101.5

4'-desmethyl-TMP 94.1 99.3

1-N-oxide-TMP 89.5 103.2

3-N-oxide-TMP 91.3 102.1

Visualizations
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Sample Preparation

UPLC-MS/MS Analysis

Data Processing

50 µL Human Plasma

Add 200 µL Methanol
with Trimethoprim-d9 (IS)

Vortex (1 min)

Centrifuge
(14,000 rpm, 10 min, 4°C)

Transfer Supernatant

Evaporate to Dryness
(Nitrogen, 40°C)

Reconstitute in 100 µL
Mobile Phase

Vortex (30 sec)

Transfer to UPLC Vial

Inject 5 µL

UPLC Separation
(ACQUITY BEH C18)

Tandem MS Detection
(Positive ESI, MRM)

Quantification
(Internal Standard Method)

Reporting

Click to download full resolution via product page

Figure 1. Experimental workflow for the analysis of trimethoprim and its metabolites.
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Major Metabolites

Trimethoprim

Hepatic Cytochrome P450
(e.g., CYP3A4)

Metabolism

3'-desmethyltrimethoprim 4'-desmethyltrimethoprim 1-N-oxide-trimethoprim 3-N-oxide-trimethoprim

Click to download full resolution via product page

Figure 2. Metabolic pathway of trimethoprim.
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Figure 3. Mechanism of action of trimethoprim.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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